![molecular formula C28H49NO9 B575842 Tetradecyl 2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside CAS No. 173725-25-2](/img/structure/B575842.png)
Tetradecyl 2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside
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Overview
Description
Tetradecyl 2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside is a biochemical compound with the molecular formula C28H49NO9 . It is an indispensable compound in the field of biomedicine, exhibiting profound characteristics that facilitate drug discovery for targeted ailments .
Molecular Structure Analysis
The molecular weight of this compound is 543.69 . The InChI Key is UCYWDRBNMNJNSW-JQPIIJRMSA-N .Scientific Research Applications
Biochemical Role in Cancer Metabolism
Research has identified alternative metabolic pathways in cancer cells, such as the utilization of glutamine and acetate in addition to glucose for fueling the tricarboxylic acid (TCA) cycle under hypoxic conditions. Glucopyranoside derivatives, through their structural resemblance to natural biochemical compounds, might play a role in modulating these metabolic pathways, offering potential avenues for cancer treatment strategies by targeting metabolic flexibility of tumor cells (Corbet & Féron, 2015).
Biological Activities of Derivatized D-glucans
Derivatization of D-glucans, which includes modifications like acetylation, has been shown to enhance their solubility and biological activities such as antioxidation and anticoagulation. Given the structural modifications in tetradecyl 2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside, similar enhancements in biological activity could be hypothesized, indicating its potential for pharmaceutical applications (Kagimura et al., 2015).
Pharmacological Investigations
Compounds like mangiferin, which are C-glucopyranosides of polyhydroxylated xanthones, have demonstrated a wide range of therapeutic benefits including anti-inflammatory, antioxidant, and antitumor activities. The structural complexity and biochemical reactivity of this compound suggest it could have similar pharmacological potential, warranting further investigation into its therapeutic applications (Singh et al., 2009).
Applications in Cyclodextrin Derivatives
The use of cyclodextrins and their derivatives in pharmaceuticals highlights the importance of structural modifications in enhancing the solubility and stability of pharmaceutical compounds. Given the acetylation and specific glucopyranoside structure of this compound, it may offer similar benefits as a solubilizer or stabilizer in drug formulations, especially in improving the bioavailability of hydrophobic drugs (Sharma & Baldi, 2016).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various proteins and enzymes involved in biochemical pathways .
Mode of Action
It is likely that the compound interacts with its targets in a manner similar to other structurally related compounds .
Biochemical Pathways
Related compounds have been shown to influence various biochemical pathways .
Result of Action
Related compounds have been shown to exhibit potential antibacterial, antitumor, and antiviral activities .
Biochemical Analysis
Biochemical Properties
The biochemical properties of Tetradecyl 2-acetamido-2-deoxy-3,4,6-tri-O-acetyl-b-D-glucopyranoside are not fully understood. It is known that similar compounds, such as 2-acetamido-2-deoxy-D-glucose analogs, have been examined for their effects on the incorporation of D-[3H]glucosamine into cellular glycoconjugates . These analogs exhibit a concentration-dependent reduction of D-[3H]glucosamine incorporation into isolated glycosaminoglycans (GAGs), suggesting that they may interact with enzymes involved in GAG synthesis .
Cellular Effects
The cellular effects of this compound are currently unknown. Similar compounds have been shown to influence cellular function. For example, 2-acetamido-2-deoxy-D-glucose analogs have been shown to affect the incorporation of D-[3H]glucosamine into cellular glycoconjugates .
Molecular Mechanism
The exact molecular mechanism of this compound is not yet fully understood. Similar compounds have been shown to inhibit D-[3H]glucosamine incorporation into isolated GAGs by diluting the specific activity of cellular D-[3H]glucosamine and by competing for the same metabolic pathways .
Properties
IUPAC Name |
[(2R,3S,4R,5R,6R)-5-acetamido-3,4-diacetyloxy-6-tetradecoxyoxan-2-yl]methyl acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H49NO9/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-34-28-25(29-20(2)30)27(37-23(5)33)26(36-22(4)32)24(38-28)19-35-21(3)31/h24-28H,6-19H2,1-5H3,(H,29,30)/t24-,25-,26-,27-,28-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCYWDRBNMNJNSW-JQPIIJRMSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCOC1C(C(C(C(O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H49NO9 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
543.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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